Journal Name:Food Bioscience
Journal ISSN:2212-4292
IF:5.318
Journal Website:https://www.journals.elsevier.com/food-bioscience
Year of Origin:0
Publisher:Elsevier BV
Number of Articles Per Year:119
Publishing Cycle:
OA or Not:Not
Food Bioscience ( IF 5.318 ) Pub Date: 2023-06-21 , DOI:
10.1007/s10512-023-00968-7
The results of experimental investigations of a heat-transfer crisis and post-crisis heat-exchange across the full-cross-section of an electrically heated model FA of a cassette-type core are reported. The test stand, assembly, and experimental procedure are presented, and the onset of the crisis in a cross-section of the assemblies is described. Comparative assessments of the influence of the changes in the regime parameters on the critical power are presented. It is shown that the investigations of the post-crisis temperature state prove that for a short time FAs can function under conditions with degraded heat transfer up to 5% above the critical heat fl ux. The results of these investigations can be used to validate the heat-engineering reliability of the core of an RITM-200 reactor for small NPPs.
Food Bioscience ( IF 5.318 ) Pub Date: 2023-05-03 , DOI:
10.1007/s10512-023-00946-z
Approaches to dynamical modeling of the emissions-concentration distribution in the COMSOL multiphysical complex and to risk assessment for the NPP staff on exposure to radiation during emergency situations are presented based on data obtained using the COMSOL software module. An aspect of these calculations is that maximum attention is given to the details of the infrastructure of the NPP industrial site; this feature makes it possible to obtain ensembles of data for analyzing and choosing characteristic scenarios of accidental exposure to radiation as well as for assessing the radiation dose and radiation risk.
Food Bioscience ( IF 5.318 ) Pub Date: 2023-04-10 , DOI:
10.1007/s10512-023-00938-z
Decontamination solutions with high chemical activity effecting the corrosion of the structural materials used in equipment are used in the radiochemical industry. This communication reports on investigations of the resistance of siliconized graphite in solutions of alkalis and acids. Preliminary results on the satisfactory stability of material in alkali are presented.
Food Bioscience ( IF 5.318 ) Pub Date: 2023-04-06 , DOI:
10.1007/s10512-023-00937-0
The results of CONV-3D-code-aided modeling of free-convective flow of a model heavy liquid-metal coolant in a cavity with a transverse temperature gradient are presented. Modeling results are presented for the temperature distribution over the cross section of a cavity with different temperature drops and boundary conditions are presented. The developed code satisfactorily models free convective flows of a heavy model liquid metal coolant in a cavity with a transverse temperature gradient and can be used to analyze such flows in differing applications.
Food Bioscience ( IF 5.318 ) Pub Date: 2023-04-06 , DOI:
10.1007/s10512-023-00931-6
The program for enlarging the capacity of the operational power units of NPP–VVERs is driving improvements in metrological assurance for reactor thermometry. The key problem in monitoring the temperature of the primary coolant is still keeping track of the error due to radiative heating of the working end of a thermocouple. A dynamic balance-sheet ratios method is proposed for its solution based on the thermal inertia of a thermocouple in the measuring position and applying the theory of generalized functions. The dependence of the error on the thermal inertia of a thermocouple, which is determined by the degree of shortfall (the quality of the thermal contact) of the working end to the mounting socket of the temperature monitoring channel, is established. The problems involved in modernizing the monitoring of temperature control at NPP–VVERs are formulated.
Food Bioscience ( IF 5.318 ) Pub Date: 2023-04-06 , DOI:
10.1007/s10512-023-00936-1
The effect of an absorbing element being displaced relative to a regular lattice node on the neutron balance in a reactor is considered. A way of accounting for a displacement based on the use of the dipole component of the neutron flux in a reactor calculation by the heterogeneous method is described. The proposed method is shown to be effective in calculations performed for fuel assemblies with displaced absorbing elements. Calculations based on the UNK and MCNP5 codes are compared with one another.
Food Bioscience ( IF 5.318 ) Pub Date: 2023-03-21 , DOI:
10.1007/s10512-023-00917-4
Techno-economic prognostications for the manufacture of fuel assemblies with mixed uranium-plutonium fuel for the VVER-SKD power reactor, which is now under development, show that at the current level of technological development of pressurized water-cooled reactors in our country and the world the share of the fuel component in the price of electricity generated by NPP with VVER-SKD will not exceed the level realized by modern VVER, PWR, and BWR reactors. Moreover, considering the higher efficiency of VVER-SKD compared to the customary VVER/PWR reactors, maintaining the share of the fuel component in the cost of electricity at the current level will give this innovative reactor technology significant competitive advantages in regional electricity markets.
Food Bioscience ( IF 5.318 ) Pub Date: 2023-03-22 , DOI:
10.1007/s10512-023-00921-8
The results of improved automated analytical control for optimizing reliability and content-richness in monitoring the condensate-feed system of a nuclear power plant on the basis of real-time assessment of the static, dynamic, and frequency characteristics of in-loop physicochemical processes forming the ionic composition of process water are summarized. It is shown under the operating conditions of a real object that the information redundancy of the means of automatic analytical control significantly increases the reliability of conclusions drawn about an increase in the amplitude and frequency of ingress of ionic impurities into the working medium of the main condenser at an early stage of leak development in its cooling pipelines.
Food Bioscience ( IF 5.318 ) Pub Date: 2023-05-05 , DOI:
10.1007/s10512-023-00953-0
The necessity for developing new models of flowmeters and devices for measuring the flow rate of a coolant with oxygen activity in the primary circuit of NPP reactors, both in operation and in advanced development, is substantiated. A new design of an optical flowmeter with a real-time marking mode of flow measurement is presented. The procedure for measuring the coolant flow rate is considered and the operational features of the optical flowmeter are noted. The marking mode and other research-based design solutions made it possible to measure the coolant flow rate with error <1%. It was demonstrated that the developed optical flowmeter has practical utility for controlling the flow rate of a coolant with oxygen activity.
Food Bioscience ( IF 5.318 ) Pub Date: 2023-05-03 , DOI:
10.1007/s10512-023-00941-4
The purpose of this work is to elaborate the MCU-RELAP software package for modeling transient regimes in the PIK reactor by way of a self-consistent description of neutronics and thermohydraulic processes. The scheme of the developed MCU–RELAP software package is described, and the application of the package is shown for the example of a beyond design-basis accident in which an element of the CPS is ejected. The reactivity adjustment procedure implemented in the scheme makes it possible to detect and smooth the deviations that appear because of the imprecision of the reactivity characteristics used in dynamic calculations performed within the scope of the point-kinetics approximation used in the RELAP5/MOD3.2 code.
SCI Journal Division of the Chinese Academy of Sciences
Major Disciplines | Sub Discipline | TOP | Summarize |
---|---|---|---|
工程技术3区 | FOOD SCIENCE & TECHNOLOGY 食品科技3区 | Not | Not |
Supplementary Information
Self Citation Rate | H-index | SCI Inclusion Status | PubMed Central (PML) |
---|---|---|---|
7.10 | 10 | Science Citation Index Expanded | Not |
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